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Introduction
Intybin, also known as Lactucopicrin, is a sesquiterpene lactone found in plants such as

chicory (Cichorium intybus) and wild lettuce (Lactuca virosa).[1] Traditionally used for its

sedative and analgesic properties, recent in vitro studies have highlighted its potential as an

acetylcholinesterase (AChE) inhibitor.[1][2] Acetylcholinesterase is a critical enzyme that breaks

down the neurotransmitter acetylcholine in the synaptic cleft.[3][4] Inhibition of AChE leads to

increased levels of acetylcholine, a key therapeutic strategy for managing symptoms of

neurodegenerative diseases like Alzheimer's disease.[4][5][6] This document provides detailed

application notes and experimental protocols for assessing the acetylcholinesterase inhibitory

potential of Intybin.

Data Presentation
The inhibitory effects of Intybin (Lactucopicrin), its related compound Lactucin, and various

chicory root extracts on acetylcholinesterase activity are summarized below. The data is

derived from in vitro studies and presented as IC50 values, which represent the concentration

of the inhibitor required to reduce enzyme activity by 50%.

Table 1: In Vitro Acetylcholinesterase Inhibition by Pure Compounds
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Compound Target Enzyme IC50 Value (µM)
Source Organism
of Enzyme

Intybin (Lactucopicrin)
Acetylcholinesterase

(AChE)
150.3 Not Specified

Lactucin
Acetylcholinesterase

(AChE)

Not specified in detail

in the provided results
Not Specified

Source: MedchemExpress.com[7]

Table 2: In Vitro Acetylcholinesterase Inhibition by Chicory (Cichorium intybus) Root Extracts

Extract/Fraction IC50 (µmol/L)

Lactucin 299.02

Lactucopicrin 179.11

Purified Water-Methanol (70/30, v/v) Extract -

Fraction I
100.81

Purified Water-Methanol (70/30, v/v) Extract -

Fraction II
69.88

Purified Water-Methanol (50/50, v/v) Extract -

Fraction I
120.19

Purified Water-Methanol (50/50, v/v) Extract -

Fraction II
80.13

Source: Jaśkiewicz et al., 2022[8]

Signaling Pathway and Experimental Workflow
To visually represent the underlying mechanisms and procedures, the following diagrams have

been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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